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Compound of Interest

Compound Name: C.I. Direct blue 75

Cat. No.: B12371567

For Researchers, Scientists, and Drug Development Professionals

Introduction

C.l. Direct Blue 75, also known by its Colour Index Number 34220 and CAS number 6428-60-
0, is a trisazo class direct dye.[1] Its primary applications are in the dyeing of paper, textiles,
and leather.[2][3] Understanding the solubility of this dye in various solvents is crucial for its
effective application, for developing new formulations, and for assessing its environmental fate.
This technical guide provides a comprehensive overview of the known solubility characteristics
of C.I. Direct Blue 75 and outlines a detailed experimental protocol for its quantitative
determination.

Core Properties of C.I. Direct Blue 75
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Property Value Reference
C.l. Name Direct Blue 75 [1]

C.I. Number 34220 [2]

CAS Number 6428-60-0 [1][21[3]
Chemical Class Trisazo [1][2]
Molecular Formula C42H25N7Na401354 [1]
Molecular Weight 1055.91 g/mol [1]
Appearance Dark blue powder [2]

Solubility Data

Comprehensive searches of scientific literature and technical data sheets have yielded
qualitative solubility information for C.lI. Direct Blue 75. Quantitative data, however, remains
largely unpublished. The available information is summarized below.

Solvent Solubility Citation
Water Soluble [1112][3]
Organic Solvents Insoluble [1]

The solubility of direct dyes in water is attributed to the presence of water-soluble groups, such
as sulfonic acid groups (-SO3H) or carboxyl groups (-COOH), in their molecular structure.

Experimental Protocol: Determination of C.I. Direct
Blue 75 Solubility by UV-Vis Spectrophotometry

The following is a detailed, generalized protocol for the quantitative determination of C.I. Direct
Blue 75 solubility in a given solvent, primarily water. This method is based on the principle of
Beer-Lambert Law, which states that the absorbance of a solution is directly proportional to the
concentration of the analyte.
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Materials and Equipment

o C.I. Direct Blue 75 powder

e Solvent of interest (e.g., deionized water)

¢ Volumetric flasks (various sizes, e.g., 100 mL, 50 mL, 25 mL, 10 mL)
o Pipettes (various sizes)

e Analytical balance

e Magnetic stirrer and stir bars

» Beakers

e Funnels

e Syringe filters (0.45 um)

e UV-Vis Spectrophotometer

o Cuvettes (quartz or glass, depending on the wavelength)

Procedure

Part 1: Preparation of Standard Solutions and Calibration Curve

o Prepare a Stock Solution: Accurately weigh a known mass of C.l. Direct Blue 75 (e.g., 100
mg) and dissolve it in a known volume of the solvent in a volumetric flask (e.g., 100 mL) to
create a stock solution of known concentration (e.g., 1 g/L).

o Prepare a Series of Dilutions: Prepare a series of standard solutions of decreasing
concentrations by diluting the stock solution. For example, prepare five standards by
pipetting 1, 2, 5, 10, and 20 mL of the stock solution into separate 100 mL volumetric flasks
and diluting to the mark with the solvent.

o Determine the Wavelength of Maximum Absorbance (Amax): Scan one of the standard
solutions across a range of wavelengths (e.g., 400-800 nm) to determine the Amax, the
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wavelength at which the dye exhibits the highest absorbance.

o Measure Absorbance of Standards: Measure the absorbance of each standard solution at
the determined Amax using the UV-Vis spectrophotometer. Use the pure solvent as a blank
to zero the instrument.

o Construct a Calibration Curve: Plot a graph of absorbance versus concentration for the
standard solutions. The resulting plot should be a straight line that passes through the origin,
in accordance with Beer-Lambert Law. Determine the equation of the line (y = mx + c¢),
where 'y' is absorbance, 'm' is the slope (molar absorptivity), 'x' is the concentration, and 'c' is
the y-intercept (which should be close to zero).

Part 2: Preparation and Measurement of a Saturated Solution

» Prepare a Saturated Solution: Add an excess amount of C.l. Direct Blue 75 powder to a
known volume of the solvent in a beaker.

o Equilibrate: Stir the mixture vigorously using a magnetic stirrer for a prolonged period (e.qg.,
24-48 hours) at a constant temperature to ensure that equilibrium is reached and the solution
is saturated.

o Separate the Solid and Liquid Phases: Allow the undissolved solid to settle. Carefully
withdraw a sample of the supernatant using a syringe and filter it through a 0.45 pum syringe
filter to remove any suspended patrticles.

» Dilute the Saturated Solution: Accurately dilute the filtered saturated solution with the solvent
to bring its absorbance within the linear range of the calibration curve. The dilution factor
must be recorded.

e Measure Absorbance: Measure the absorbance of the diluted saturated solution at the Amax.

o Calculate Solubility: Use the equation of the calibration curve to determine the concentration
of the diluted saturated solution. Multiply this concentration by the dilution factor to obtain the
solubility of C.I. Direct Blue 75 in the solvent at that temperature.

Visualizations
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Caption: Experimental workflow for determining dye solubility.
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Caption: Properties of C.l. Direct Blue 75.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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